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Compound Name: Fedovapagon

Cat. No.: B1672327 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Fedovapagon (VA106483) is a selective, orally active non-peptide agonist of the vasopressin

V2 receptor (V2R).[1] The V2R, a G protein-coupled receptor (GPCR), is a key regulator of

water homeostasis. Its activation in the renal collecting ducts initiates a signaling cascade that

leads to water reabsorption.[2] Consequently, V2R agonists are valuable therapeutic agents for

conditions such as nocturia and diabetes insipidus.[3][4]

These application notes provide detailed protocols for in vitro assays to characterize the V2R

agonism of Fedovapagon, focusing on its functional potency and binding affinity.

Data Presentation
The following table summarizes the quantitative data for Fedovapagon's activity at the human

V2 receptor.

Compound Parameter Value Cell Line Assay Type Reference

Fedovapagon EC50 24 nM HEK293
cAMP

Accumulation
[1]

Fedovapagon Ki
Not Publicly

Available
-

Radioligand

Binding
-
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V2 Receptor Signaling Pathway
Activation of the V2R by an agonist like Fedovapagon primarily triggers the Gs alpha subunit

of the associated heterotrimeric G protein. This initiates a signaling cascade involving adenylyl

cyclase, leading to the production of cyclic adenosine monophosphate (cAMP), which in turn

activates Protein Kinase A (PKA). PKA then phosphorylates Aquaporin-2 (AQP2) water

channels, promoting their translocation to the apical membrane of collecting duct cells and

increasing water reabsorption.
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Cell Preparation

Assay Procedure

Data Analysis

Seed HEK293 cells stably expressing
human V2R and GloSensor™ construct

in a 96-well plate

Incubate overnight to allow attachment

Prepare serial dilutions of Fedovapagon

Add Fedovapagon dilutions to the cells

Incubate at room temperature
for 15-30 minutes

Measure luminescence using a plate reader

Normalize data to control (vehicle)

Plot dose-response curve

Calculate EC50 using non-linear regression
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Preparation

Assay Procedure

Data Analysis

Prepare cell membranes from HEK293-V2R cells

Set up assay tubes/plate for total binding,
non-specific binding, and competition

Prepare serial dilutions of Fedovapagon,
radioligand ([3H]-AVP), and non-specific binding control

Add membranes, radioligand, and Fedovapagon/control

Incubate to reach equilibrium (e.g., 60 min at 25°C)

Terminate binding by rapid filtration

Wash filters to remove unbound radioligand

Measure radioactivity on filters using a scintillation counter

Calculate specific binding

Plot % specific binding vs. Fedovapagon concentration

Calculate IC50 and convert to Ki using the Cheng-Prusoff equation

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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